Cas no 1261970-58-4 (5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol
• CAS No: 1261970-58-4
• MF: C₁₅H₁₄F₃NO₃S
• MW: 345.336773395538
• MDL: MFCD18316473
• CID: 5148730
• Update Time: 2026-03-03

5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316473
• Inchi： 1S/C15H14F3NO3S/c1-19(2)23(21,22)14-5-3-4-10(8-14)11-6-12(15(16,17)18)9-13(20)7-11/h3-9,20H,1-2H3
• InChI Key： KELPENUHGUQWEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=C(C=C(C(F)(F)F)C=2)O)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 501
• XLogP3: 3.2
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol

Professional Introduction to Compound with CAS No. 1261970-58-4 and Product Name: 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol

The compound with the CAS number 1261970-58-4 and the product name 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both N,N-dimethylsulfamoyl and trifluoromethyl substituents in its molecular framework imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of trifluoromethylphenols in medicinal chemistry, particularly for their role in enhancing metabolic stability and binding affinity to biological targets. The introduction of a trifluoromethyl group into aromatic rings often improves the pharmacokinetic properties of molecules, a feature that is particularly relevant in the development of novel therapeutics. In contrast, the N,N-dimethylsulfamoylphenyl moiety contributes to the compound's solubility and interaction with biological receptors, further enhancing its potential as a pharmacological agent.

The synthesis of 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only ensure high yield but also minimize the formation of unwanted byproducts, which is crucial for pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymatic pathways. The N,N-dimethylsulfamoylphenyl group is known to interact with specific amino acid residues in protein targets, thereby modulating their function. This interaction is further enhanced by the electron-withdrawing nature of the trifluoromethyl group, which stabilizes the negative charge on adjacent oxygen atoms in the phenolic moiety. Such characteristics make this compound a potential lead candidate for further optimization in drug discovery programs targeting inflammatory and infectious diseases.

Moreover, the structural features of 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol align well with current trends in medicinal chemistry aimed at developing small-molecule inhibitors with improved selectivity and reduced toxicity. The trifluoromethyl group not only enhances binding affinity but also contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo. Additionally, the sulfamoyl group can serve as a hydrogen bond acceptor, facilitating interactions with biological targets and improving overall pharmacological efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have been performed using 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol to identify potential binding pockets on target proteins. These simulations have revealed promising interactions with enzymes involved in signal transduction pathways, suggesting its potential as an anti-inflammatory agent. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for rapid screening and prioritization of compounds based on their predicted biological activity.

The compound's unique structural features also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within its molecular framework, researchers can gain insights into how different structural elements contribute to overall biological activity. This iterative process is essential for optimizing lead compounds into viable drug candidates. For instance, variations in the substitution pattern around the aromatic ring or changes to the sulfamoyl group can significantly impact both potency and selectivity.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is critical for compounds intended for pharmaceutical use. The synthesis and purification of 5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol must adhere to stringent quality control measures to guarantee consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity throughout the manufacturing process.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical research. For instance, researchers may utilize it to probe enzyme mechanisms or develop novel probes for imaging applications. The versatility of such compounds underscores their value not only as potential drugs but also as valuable tools for scientific inquiry.

In conclusion,5-(3-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol, characterized by its CAS number 1261970-58-4, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features—particularly the presence of both N,N-dimethylsulfamoylphenyl and trifluoromethyl substituents—endow it with promising biological activity and pharmacokinetic properties. Ongoing research efforts are focused on further optimizing its efficacy and safety profile through structure-activity relationship studies and computational modeling approaches.